Cas no 1261931-45-6 (3-(4-Carboxyphenyl)-5-nitrobenzoic acid)

3-(4-Carboxyphenyl)-5-nitrobenzoic acid is a dicarboxylic acid derivative featuring both nitro and carboxyl functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its rigid aromatic structure and dual carboxyl groups enable precise modifications for applications in coordination chemistry, ligand design, and material science. The nitro group enhances reactivity, facilitating further functionalization or reduction to amine derivatives. This compound’s high purity and stability ensure consistent performance in demanding reactions. Its bifunctional nature allows for selective reactivity, making it valuable for constructing complex molecular architectures or as a precursor in drug development. Suitable for controlled synthesis under standard laboratory conditions.
3-(4-Carboxyphenyl)-5-nitrobenzoic acid structure
1261931-45-6 structure
Product Name:3-(4-Carboxyphenyl)-5-nitrobenzoic acid
CAS No:1261931-45-6
MF:C14H9NO6
MW:287.224364042282
MDL:MFCD18320292
CID:1025234
PubChem ID:53226198
Update Time:2025-10-13

3-(4-Carboxyphenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Nitro-[1,1'-biphenyl]-3,4'-dicarboxylic acid
    • 3-(4-carboxyphenyl)-5-nitrobenzoic acid
    • 5-Nitro-[1,1/'-biphenyl]-3,4/'-dicarboxylic acid
    • 1261931-45-6
    • 5-Nitro-[1,1'-biphenyl]-3,4'-dicarboxylicacid
    • AKOS015999089
    • DTXSID00689930
    • BS-20217
    • [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 5-nitro-
    • CS-0210784
    • MFCD18320292
    • 5-Nitro[1,1'-biphenyl]-3,4'-dicarboxylic acid
    • 3-(4-Carboxyphenyl)-5-nitrobenzoic acid
    • MDL： MFCD18320292
    • Inchi： 1S/C14H9NO6/c16-13(17)9-3-1-8(2-4-9)10-5-11(14(18)19)7-12(6-10)15(20)21/h1-7H,(H,16,17)(H,18,19)
    • InChI Key： IMMMKRJSBMQYKG-UHFFFAOYSA-N
    • SMILES： OC(C1=CC(=CC(=C1)C1C=CC(C(=O)O)=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 287.04300
  • Monoisotopic Mass: 287.04298701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 561.1±50.0 °C at 760 mmHg
  • Flash Point: 237.9±18.6 °C
  • PSA: 120.42000
  • LogP: 3.18140
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

3-(4-Carboxyphenyl)-5-nitrobenzoic acid Security Information

3-(4-Carboxyphenyl)-5-nitrobenzoic acid Customs Data

  • HS CODE：2917399090
  • Customs Data：

    China Customs Code:

    2917399090

    Overview:

    2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

3-(4-Carboxyphenyl)-5-nitrobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019119870-5g
5-Nitro-[1,1'-biphenyl]-3,4'-dicarboxylic acid
 1261931-45-6 95%
5g
 828.40 USD 2021-06-16
abcr
AB327443-1 g
3-(4-Carboxyphenyl)-5-nitrobenzoic acid; 98%
 1261931-45-6
1g
 €382.00 2023-04-26
Fluorochem
212872-1g
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 1261931-45-6 95%
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 ￡250.00 2022-03-01
Fluorochem
212872-5g
5-Nitro-[1,1'-biphenyl]-3,4'-dicarboxylic acid
 1261931-45-6 95%
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 ￡1000.00 2022-03-01
TRC
C181440-100mg
3-(4-Carboxyphenyl)-5-nitrobenzoic acid
 1261931-45-6
100mg
 $ 133.00 2023-04-18
TRC
C181440-250mg
3-(4-Carboxyphenyl)-5-nitrobenzoic acid
 1261931-45-6
250mg
 $ 259.00 2023-04-18
TRC
C181440-500mg
3-(4-Carboxyphenyl)-5-nitrobenzoic acid
 1261931-45-6
500mg
 $ 391.00 2023-04-18
TRC
C181440-1g
3-(4-Carboxyphenyl)-5-nitrobenzoic acid
 1261931-45-6
1g
 $ 552.00 2023-04-18
abcr
AB327443-1g
3-(4-Carboxyphenyl)-5-nitrobenzoic acid, 98%; .
 1261931-45-6 98%
1g
 €382.00 2024-06-08
A2B Chem LLC
AA36315-1g
3-(4-Carboxyphenyl)-5-nitrobenzoic acid
 1261931-45-6 98%
1g
 $228.00 2024-04-20

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